Cas no 328022-74-8 (3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 328022-74-8
• MF: C₁₁H₁₀BrN₃OS
• MW: 312.185599803925
• CID: 6024881
• PubChem ID: 135403560
• Update Time: 2025-08-02

3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• 3-[(4-bromophenyl)methylsulfanyl]-6-methyl-2H-1,2,4-triazin-5-one
• 1,2,4-Triazin-5(2H)-one, 3-[[(4-bromophenyl)methyl]thio]-6-methyl-
• SR-01000505221
• SR-01000505221-1
• AKOS002351379
• 328022-74-8
• 3-[(4-bromobenzyl)sulfanyl]-6-methyl-1,2,4-triazin-5-ol
• F1894-0241
• 3-[(4-bromophenyl)methylsulfanyl]-6-methyl-4H-1,2,4-triazin-5-one
• AKOS002237893
• 3-((4-bromobenzyl)thio)-6-methyl-1,2,4-triazin-5(4H)-one

• Inchi： 1S/C11H10BrN3OS/c1-7-10(16)13-11(15-14-7)17-6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,13,15,16)
• InChI Key： KGMZJASQAIEBCM-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N=C(SCC2=CC=C(Br)C=C2)N1

Computed Properties

• Exact Mass: 310.97280g/mol
• Monoisotopic Mass: 310.97280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• pka: 7.76±0.40(Predicted)

Additional information on 3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one

Introduction to 3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 328022-74-8)

3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 328022-74-8, has garnered attention due to its structural features and its implications in the development of novel therapeutic agents. The presence of a 4-bromophenylmethylsulfanyl group and a triazinone core suggests a rich chemical space for further functionalization and exploration.

The molecular framework of this compound consists of a six-membered heterocyclic ring system, which is a common motif in many biologically active molecules. The 6-methyl substituent at the 6-position of the triazinone ring contributes to the overall stability and reactivity of the molecule. Additionally, the (4-bromophenyl)methylsulfanyl moiety introduces a bromine atom at the para position relative to the phenyl ring, which can be a crucial factor in determining its interaction with biological targets.

In recent years, there has been growing interest in triazinone derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer treatments. The structural features of 3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one make it an attractive candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its ability to serve as a versatile scaffold for drug design. The bromine atom in the phenyl ring can be readily modified through cross-coupling reactions, allowing chemists to introduce a wide range of functional groups. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

The synthesis of 3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one involves several key steps that highlight its synthetic accessibility. The formation of the triazinone core can be achieved through condensation reactions between appropriate precursors. Subsequent introduction of the (4-bromophenyl)methylsulfanyl group can be accomplished using organosulfur reagents under controlled conditions. These synthetic strategies have been refined over time and are well-documented in the literature.

Recent studies have demonstrated the potential of this compound as an intermediate in the synthesis of more complex molecules. For instance, it has been used to develop novel inhibitors targeting specific enzymes involved in inflammatory pathways. The ability to modify its structure allows researchers to fine-tune its interactions with biological targets, leading to enhanced efficacy and reduced side effects.

The pharmacological profile of 3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human diseases. These findings are particularly exciting because they open up new avenues for therapeutic intervention. Further research is needed to fully elucidate its mechanism of action and potential clinical applications.

In conclusion, 3-{(4-bromophenyl)methylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 328022-74-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for drug discovery. As our understanding of its biological activities continues to grow, it is likely that this compound will play an important role in the development of new therapeutic agents.